Cas no 866598-68-7 (O-(2-methyl-4-phenylbutan-2-yl)hydroxylamine)

• Product Name: O-(2-methyl-4-phenylbutan-2-yl)hydroxylamine
• CAS No: 866598-68-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6537090
• PubChem ID: 101762931
• Update Time: 2025-06-08

O-(2-methyl-4-phenylbutan-2-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2-methyl-4-phenylbutan-2-yl)hydroxylamine
• EN300-1863888
• 866598-68-7

• Inchi： 1S/C11H17NO/c1-11(2,13-12)9-8-10-6-4-3-5-7-10/h3-7H,8-9,12H2,1-2H3
• InChI Key： GSAKZHDRWLAVSS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)CCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on O-(2-methyl-4-phenylbutan-2-yl)hydroxylamine

Recent Advances in the Study of O-(2-methyl-4-phenylbutan-2-yl)hydroxylamine (CAS: 866598-68-7)

O-(2-methyl-4-phenylbutan-2-yl)hydroxylamine (CAS: 866598-68-7) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This hydroxylamine derivative has been the subject of several studies due to its potential applications in drug discovery and development. The compound's unique chemical structure, featuring a phenylbutan-2-yl backbone with a hydroxylamine moiety, makes it a versatile intermediate for the synthesis of various bioactive molecules.

Recent research has focused on the synthesis and characterization of O-(2-methyl-4-phenylbutan-2-yl)hydroxylamine, with particular attention to its stability and reactivity under different conditions. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the compound exhibits remarkable stability in aqueous solutions, which is a critical attribute for its potential use in pharmaceutical formulations. The study also highlighted the compound's ability to act as a precursor for the synthesis of novel N-hydroxy derivatives, which are known for their pharmacological activities.

Another significant area of research involves the exploration of O-(2-methyl-4-phenylbutan-2-yl)hydroxylamine as a potential inhibitor of specific enzymes. A recent preprint on bioRxiv (2024) reported that the compound showed promising inhibitory activity against histone deacetylases (HDACs), a class of enzymes implicated in various cancers and neurodegenerative diseases. The study utilized molecular docking simulations and in vitro assays to elucidate the binding interactions between the compound and HDAC isoforms, providing valuable insights for future drug design efforts.

In addition to its pharmacological potential, O-(2-methyl-4-phenylbutan-2-yl)hydroxylamine has also been investigated for its role in chemical biology. A study in ACS Chemical Biology (2023) explored the compound's utility as a chemical probe for studying protein-protein interactions. The researchers developed a series of derivatives and demonstrated their ability to selectively label and crosslink target proteins, offering a new tool for proteomics research.

Despite these promising findings, challenges remain in the development and application of O-(2-methyl-4-phenylbutan-2-yl)hydroxylamine. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its utility suggest that it will continue to be a focus of investigation in the coming years.

In conclusion, O-(2-methyl-4-phenylbutan-2-yl)hydroxylamine (CAS: 866598-68-7) represents a valuable scaffold for drug discovery and chemical biology. Recent studies have shed light on its synthetic accessibility, biological activity, and potential applications, paving the way for further exploration and development. As research progresses, this compound may well become a cornerstone in the design of new therapeutic agents and research tools.